![molecular formula C27H38N2O4 B1665419 2-(4-butoxyphenoxy)-N-(3-methoxyphenyl)-N-[2-(1-methylpiperidin-2-yl)ethyl]acetamide CAS No. 27468-58-2](/img/structure/B1665419.png)
2-(4-butoxyphenoxy)-N-(3-methoxyphenyl)-N-[2-(1-methylpiperidin-2-yl)ethyl]acetamide
Overview
Description
Acetamide, N-(m-anisyl)-2-(p-butoxyphenoxy)-N-(1-methyl-2-piperidino)ethyl- is a bioactive chemical.
Scientific Research Applications
Synthesis and Evaluation in Imaging Studies
The synthesis and evaluation of certain derivatives related to 2-(4-butoxyphenoxy)-N-(3-methoxyphenyl)-N-[2-(1-methylpiperidin-2-yl)ethyl]acetamide have been explored in imaging studies. For instance, 2-(4-Methoxyphenyl)-N-(4-methylbenzyl)-N-(1-methylpiperidin-4-yl)acetamide (AC90179) was developed as a highly potent and selective competitive 5-HT2A antagonist. This compound was labeled for use in positron emission tomography (PET) imaging studies in baboons, although it was found to have limitations in terms of tracer retention or specific binding for imaging 5-HT2A receptors (Prabhakaran et al., 2006).
Antimicrobial Activities
Several derivatives of this compound have been synthesized and evaluated for their antimicrobial activities. For example, novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides showed promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).
Inhibitory Activities in Biological Systems
The designed and synthesized 2-(4-methoxyphenyl) ethyl] acetamide derivatives were evaluated for their protein tyrosine phosphatase 1B (PTP1B) inhibitory activity and showed correlation with in vivo antidiabetic activity in certain models (Saxena et al., 2009).
Anticancer Drug Development
Some compounds, like N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, were synthesized and evaluated for their potential as anticancer drugs. The anticancer activity was confirmed through in silico modeling studies, targeting specific receptors (Sharma et al., 2018).
properties
CAS RN |
27468-58-2 |
|---|---|
Product Name |
2-(4-butoxyphenoxy)-N-(3-methoxyphenyl)-N-[2-(1-methylpiperidin-2-yl)ethyl]acetamide |
Molecular Formula |
C27H38N2O4 |
Molecular Weight |
454.6 g/mol |
IUPAC Name |
2-(4-butoxyphenoxy)-N-(3-methoxyphenyl)-N-[2-(1-methylpiperidin-2-yl)ethyl]acetamide |
InChI |
InChI=1S/C27H38N2O4/c1-4-5-19-32-24-12-14-25(15-13-24)33-21-27(30)29(23-10-8-11-26(20-23)31-3)18-16-22-9-6-7-17-28(22)2/h8,10-15,20,22H,4-7,9,16-19,21H2,1-3H3 |
InChI Key |
SAKKKFYPXMVLKC-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=C(C=C1)OCC(=O)N(CCC2CCCCN2C)C3=CC(=CC=C3)OC |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)OCC(=O)N(CCC2CCCCN2C)C3=CC(=CC=C3)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acetamide, N-(m-anisyl)-2-(p-butoxyphenoxy)-N-(1-methyl-2-piperidino)ethyl- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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